Cas no 1805531-89-8 (Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate)

• Product Name: Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate
• CAS No: 1805531-89-8
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4805934
• Update Time: 2025-05-22

Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-6(15)2-4-7(9(11)12)8(10)5(3-13-4)14(16)17/h3,9H,2H2,1H3
• InChI Key： KFTGGMAWPGCTPE-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(CC(=O)OC)C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.2
• Topological Polar Surface Area: 85

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate (CAS No. 1805531-89-8)

Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate (CAS No. 1805531-89-8) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a fluoro substitution and an acetate ester, enhances its reactivity and versatility in organic synthesis.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in how Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate can be leveraged to develop novel enzyme inhibitors or herbicides. The presence of both nitro and difluoromethyl groups in its structure makes it a valuable scaffold for designing compounds with enhanced metabolic stability and bioavailability.

One of the most frequently asked questions about this compound revolves around its synthetic pathways and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are often employed to ensure high purity and accurate characterization. Additionally, the compound's stability under various pH conditions and thermal stress is a topic of ongoing investigation, as these factors are crucial for its practical applications.

The agrochemical industry has shown a keen interest in Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate due to its potential role in developing next-generation pesticides. The fluoro and nitro substituents contribute to its ability to disrupt pest metabolic pathways, offering a promising alternative to conventional chemicals. This aligns with the growing global focus on sustainable agriculture and reduced environmental impact.

From a pharmaceutical perspective, this compound's nitropyridine core is a key motif in the design of anti-inflammatory and antimicrobial agents. Its difluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit improved pharmacokinetic properties. Researchers are exploring its potential in cancer therapy, where targeted small-molecule inhibitors are in high demand.

Another area of interest is the compound's scalability in industrial production. Optimizing synthetic routes to minimize waste and reduce costs is a priority for manufacturers. The use of green chemistry principles, such as catalytic reactions and solvent-free conditions, is being investigated to enhance the sustainability of its production.

In summary, Methyl 3-(difluoromethyl)-4-fluoro-5-nitropyridine-2-acetate (CAS No. 1805531-89-8) is a multifaceted compound with broad applications in both pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers aiming to address some of the most pressing challenges in modern science. As the demand for fluorinated compounds continues to rise, this pyridine derivative is poised to play a pivotal role in the development of innovative solutions.